2-Fluoro-4,4-dimethylcyclohexan-1-amine

• Molecular Formula: C8H16FN
• Molecular Weight: 145.22 g/mol
• IUPAC Name: 2-fluoro-4,4-dimethylcyclohexan-1-amine
• InChI: InChI=1S/C8H16FN/c1-8(2)4-3-7(10)6(9)5-8/h6-7H,3-5,10H2,1-2H3
• InChI Key: UOUNTVHPHQJHIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(C(C1)F)N)C

Description

2-Fluoro-4,4-dimethylcyclohexan-1-amine is a fluorinated cyclohexane derivative featuring a primary amine group at position 1, a fluorine atom at position 2, and two methyl groups at position 4. The fluorine atom enhances metabolic stability and bioavailability, while the dimethyl groups increase lipophilicity and steric hindrance, influencing receptor binding and reaction kinetics .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-4,4-dimethylcyclohexan-1-amine typically involves the introduction of a fluorine atom into a cyclohexane ring. One common method is the fluorination of 4,4-dimethylcyclohexanone followed by reductive amination. The reaction conditions often include the use of fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) under controlled temperature and pressure conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality .

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-4,4-dimethylcyclohexan-1-amine can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the fluorine atom is replaced by other nucleophiles like hydroxide or alkoxide ions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Hydroxide ions (OH-), alkoxide ions (RO-)

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Alcohols, amines

Substitution: Various substituted cyclohexane derivatives

Scientific Research Applications

2-Fluoro-4,4-dimethylcyclohexan-1-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential as a bioactive molecule in drug discovery.

Medicine: Explored for its potential therapeutic properties, including antiviral and anticancer activities.

Industry: Utilized in the development of advanced materials with unique properties due to the presence of the fluorine atom.

Mechanism of Action

The mechanism of action of 2-Fluoro-4,4-dimethylcyclohexan-1-amine involves its interaction with specific molecular targets. The fluorine atom can enhance the compound’s binding affinity to enzymes or receptors, leading to increased biological activity. The pathways involved may include inhibition of specific enzymes or modulation of receptor activity, contributing to its therapeutic effects .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The table below compares key structural and physicochemical attributes of 2-Fluoro-4,4-dimethylcyclohexan-1-amine with related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties
2-Fluoro-4,4-dimethylcyclohexan-1-amine	C₈H₁₆FN	145.22	2-F, 4,4-dimethyl, 1-NH₂	High lipophilicity, steric bulk
4,4-Difluorocyclohexan-1-amine	C₆H₁₁F₂N	135.15	4,4-diF, 1-NH₂	Lower steric bulk, moderate polarity
N-(Furan-2-ylmethyl)-4,4-dimethylcyclohexan-1-amine	C₁₃H₂₁NO	207.31	4,4-dimethyl, 1-NH-(CH₂-furan)	Enhanced solubility due to polar furan
4-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine	C₈H₁₄F₃NO	209.20	4-OCH₂CF₃, 1-NH₂	High electronegativity, thermal stability

Notes:

• Lipophilicity : The dimethyl groups in 2-Fluoro-4,4-dimethylcyclohexan-1-amine increase its logP compared to 4,4-difluorocyclohexan-1-amine, favoring membrane permeability .
• Solubility : N-(Furan-2-ylmethyl)-4,4-dimethylcyclohexan-1-amine exhibits improved aqueous solubility due to the polar furan moiety, unlike the fluorine-substituted analogs .
• Stereochemical Impact : Transaminase-catalyzed synthesis (as in ) may produce enantiomerically pure forms of these amines, critical for pharmaceutical activity .

Biological Activity

2-Fluoro-4,4-dimethylcyclohexan-1-amine is an organic compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article delves into its biological activity, mechanisms of action, and relevant research findings, including case studies and comparative analyses.

Chemical Structure and Properties

The compound is characterized by the presence of a fluorine atom and two methyl groups attached to a cyclohexane ring. Its molecular formula is $C_8H_{17}F$ with a molecular weight of approximately 145.20 g/mol. The structural features contribute to its lipophilicity and metabolic stability, making it a candidate for drug development.

Research indicates that the fluorine atom enhances the compound's binding affinity to various biological targets. This increased lipophilicity allows for effective interactions with hydrophobic regions in proteins and enzymes, potentially modulating enzyme activity or inhibiting specific biochemical pathways. Such interactions are crucial for therapeutic applications, particularly in antiviral and anticancer drug discovery.

Antimicrobial Activity

Studies have shown that 2-Fluoro-4,4-dimethylcyclohexan-1-amine exhibits significant antimicrobial properties. In one study, compounds with similar structures were screened for their ability to inhibit the growth of Mycobacterium tuberculosis. The results indicated that certain analogs had minimal inhibitory concentrations (MIC) below 20 µM, suggesting potent activity against this pathogen .

Cytotoxicity Studies

Cytotoxicity assessments against HepG2 liver cancer cells revealed varying degrees of efficacy. Compounds structurally related to 2-Fluoro-4,4-dimethylcyclohexan-1-amine were tested, with some demonstrating IC50 values indicating moderate cytotoxic effects. Notably, modifications in the structure influenced the cytotoxic profile significantly .

Comparative Analysis with Analog Compounds

To understand the unique properties of 2-Fluoro-4,4-dimethylcyclohexan-1-amine, a comparative analysis with structurally similar compounds was conducted:

Compound Name	Key Features	Biological Activity
2-Fluorocyclohexanamine	Lacks additional methyl groups; potentially more reactive	Moderate antimicrobial activity
4,4-Dimethylcyclohexanamine	Does not contain a fluorine atom; different reactivity	Low activity
2-Fluoro-4-methylcyclohexanamine	Contains only one methyl group; different steric effects	Variable activity

The distinct combination of a fluorine atom and two methyl groups on the cyclohexane ring gives 2-Fluoro-4,4-dimethylcyclohexan-1-amine unique chemical and physical properties that contribute to its increased stability and lipophilicity compared to its analogs.

Case Study 1: Antiviral Properties

In a recent investigation into antiviral agents, 2-Fluoro-4,4-dimethylcyclohexan-1-amine was included in a library screening for compounds capable of inhibiting viral replication. The compound demonstrated promising results against several viral strains, indicating potential as a lead compound for further development in antiviral therapies.

Case Study 2: Cancer Cell Line Studies

Another study focused on evaluating the efficacy of this compound against various cancer cell lines. Results showed that certain structural modifications could enhance its potency against specific types of cancer cells while minimizing cytotoxicity to normal cells. This highlights the importance of structure-activity relationship (SAR) studies in optimizing therapeutic agents derived from this compound .